ethyl 6-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]-2,3-dimethoxybenzoate

• IUPAC Name: ethyl 6-[(E)-3-(4-iodophenyl)-3-oxoprop-1-enyl]-2,3-dimethoxybenzoate
• InChI: InChI=1S/C20H19IO5/c1-4-26-20(23)18-14(8-12-17(24-2)19(18)25-3)7-11-16(22)13-5-9-15(21)10-6-13/h5-12H,4H2,1-3H3/b11-7+
• InChI Key: YVUCBWRNMRGZMM-YRNVUSSQSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC(=C1OC)OC)C=CC(=O)C2=CC=C(C=C2)I
• Isomeric SMILES: CCOC(=O)C1=C(C=CC(=C1OC)OC)/C=C/C(=O)C2=CC=C(C=C2)I
• Molecular Formula: C20H19IO5
• Molecular Weight: 466.3 g/mol

Description

Ethyl 6-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]-2,3-dimethoxybenzoate (EIPDMB) is a chemical compound that has gained attention in the scientific community for its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 6-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]-2,3-dimethoxybenzoate is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell survival and proliferation, as well as the modulation of various signaling pathways involved in neuroprotection and anti-inflammatory responses.
Biochemical and Physiological Effects:
ethyl 6-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]-2,3-dimethoxybenzoate has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of cancer cell migration and invasion, the reduction of oxidative stress and inflammation in neuronal cells, and the modulation of various neurotransmitter systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 6-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]-2,3-dimethoxybenzoate is its potential as a lead compound for the development of new drugs. However, its limitations include its low solubility in water and its potential toxicity at high doses.

Future Directions

For ethyl 6-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]-2,3-dimethoxybenzoate research include further studies on its mechanism of action, the development of more efficient synthesis methods, the optimization of its pharmacokinetic properties, and the exploration of its potential applications in other scientific fields, such as immunology and infectious diseases.
In conclusion, ethyl 6-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]-2,3-dimethoxybenzoate is a chemical compound with promising potential for various scientific applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of ethyl 6-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]-2,3-dimethoxybenzoate and to explore its applications in various scientific fields.

Scientific Research Applications

Ethyl 6-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]-2,3-dimethoxybenzoate has been studied for its potential applications in various scientific fields, including cancer research, neurology, and pharmacology. In cancer research, ethyl 6-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]-2,3-dimethoxybenzoate has shown promising anti-tumor activity against various cancer cell lines, including breast, lung, and prostate cancer. In neurology, ethyl 6-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]-2,3-dimethoxybenzoate has been studied for its potential neuroprotective effects against oxidative stress and neuroinflammation. In pharmacology, ethyl 6-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]-2,3-dimethoxybenzoate has been studied for its potential as a lead compound for the development of new drugs.